Sodium glycerophosphate pentahydrate

• Molecular Formula: C3H17Na2O11P
• Molecular Weight: 306.11 g/mol
• InChI: InChI=1S/C3H9O6P.2Na.5H2O/c4-1-3(5)2-9-10(6,7)8;;;;;;;/h3-5H,1-2H2,(H2,6,7,8);;;5*1H2/q;2*+1;;;;;/p-2
• InChIKey: SBFVALMGWYYFEN-UHFFFAOYSA-L

Sodium Glycerophosphate Pentahydrate: Procurement & Technical Baseline

Sodium glycerophosphate pentahydrate (NaGP·5H₂O; CAS 819-83-0 for the β-isomer pentahydrate salt) is an organic phosphate diester that serves as a clinically approved, intravenous phosphate donor in total parenteral nutrition (TPN) admixtures and as a phosphatase inhibitor in cell culture and biochemical research [1]. Its molecular formula is C₃H₇Na₂O₆P·5H₂O (molecular weight ≈ 306.1 g/mol anhydrous basis ≈ 216.0 g/mol), and it exists as colorless crystals or white crystalline powder with high aqueous solubility . Unlike inorganic phosphate salts (e.g., sodium phosphate, potassium phosphate), sodium glycerophosphate maintains physical compatibility with calcium ions in TPN admixtures over a considerably wider concentration range, which has made it the phosphate source of choice in neonatal and pediatric parenteral nutrition where high calcium and phosphate co-administration is required [2]. It is also widely used as a phosphatase inhibitor in kinase reaction buffers and as an organic phosphate donor in osteogenic differentiation and calcification studies .

Parenteral nutrition research Calcium-compatible organic phosphate for PN admixture stability and mineral metabolism studies

Phosphatase inhibition β-glycerophosphate-based serine/threonine phosphatase inhibitor for kinase assay and phosphoproteomics workflows

Osteogenic mineralization Organic phosphate donor in stem cell, osteoblast, and vascular calcification model differentiation studies

• [1] Glycophos (sodium glycerophosphate pentahydrate) Summary of Product Characteristics. Fresenius Kabi. Available at: https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=6d5b4b9a-1a0a-4e5e-9b1e-6e0d6e3c8f1a View Source
• [2] Siritientong T, et al. Compatibility of calcium and sodium glycerophosphate in parenteral nutrition solutions. Thai Journal of Pharmaceutical Sciences. 2016. View Source

Sodium Glycerophosphate Pentahydrate: Key Substitution Risks

Sodium glycerophosphate pentahydrate cannot be freely interchanged with inorganic phosphate salts (sodium phosphate, potassium phosphate) because the organic phosphate ester bond confers fundamentally different calcium compatibility profiles: organic phosphate concentrations from 0 to 50 mmol/L show no precipitation with calcium up to 50 mEq/L in TPN admixtures, while conventional inorganic phosphates produce precipitates immediately upon mixing or during storage [1]. Substitution with potassium glycerophosphate (KGP) introduces a distinct cation load (2 mEq K⁺ per mmol phosphate delivered vs. 2 mEq Na⁺ from NaGP) that can be clinically inappropriate for patients with electrolyte-specific restrictions [2]. Furthermore, the isomeric composition matters for research applications: β-glycerophosphate is the biologically relevant isomer for phosphatase inhibition and osteogenic mineralization, whereas mixed α/β preparations may contain higher levels of inorganic free phosphate that cause irregular bacterial growth and unwanted precipitates in microbiological media .

! Inorganic phosphate salts (e.g., sodium/potassium phosphate) precipitate with calcium in PN admixtures, likely invalidating calcium-phosphate co-delivery models.

! Potassium glycerophosphate introduces a distinct K⁺ load that may confound electrolyte-specific study endpoints; cation profile differs from sodium glycerophosphate.

! Mixed α/β isomer or low-purity grades carry free phosphate contamination, potentially altering phosphatase inhibition, bacterial growth, and mineralization readouts.

• [1] Sodium glycerophosphate and prescribed calcium concentrations in pediatric parenteral nutrition: a retrospective observational study and economic evaluation. Asian Biomedicine. 2019;13(5):189-197. DOI: 10.1515/abm-2019-0024 View Source
• [2] Glycophos (sodium glycerophosphate pentahydrate) Prescribing Information. Fresenius Kabi. DailyMed, 2022. View Source

Sodium Glycerophosphate Pentahydrate: Comparative Evidence vs. Inorganic Phosphate

Bioequivalence in TPN Emulsions vs. Aqueous Solution

In a randomized, double-blind, two-sequence crossover study in 10 healthy volunteers, the serum pharmacokinetic profile of inorganic phosphate following continuous 8-hour intravenous infusion of sodium glycerophosphate formulated within a complete TPN emulsion was compared to a pure aqueous sodium glycerophosphate solution (reference formulation). The mean test/reference ratios for AUC₀–₃₆, Cₘₐₓ, and Cₛₛ were 1.016 (90% CI 1.005–1.028), 1.013 (90% CI 0.981–1.047), and 0.932 (90% CI 0.886–0.980), all falling within the predefined bioequivalence range of 0.80–1.25 [1]. Three mild adverse events occurred in the reference group vs. zero in the TPN group, indicating that sodium glycerophosphate remains fully bioavailable and pharmacokinetically equivalent regardless of TPN admixture complexity [1].

Formulation Bioequivalence

Head-to-head

AUC_0–36 ratio 1.016 (90% CI 1.005–1.028) in TPN emulsion vs. aqueous solution; C_max 1.013, C_ss 0.932

Supports phosphate exposure-model equivalence across formulation matrices

Reported PK context; tolerability signals lower in TPN group

Evidence Dimension	Serum inorganic phosphate bioequivalence (AUC₀–₃₆ test/reference ratio)
Target Compound Data	AUC₀–₃₆ ratio 1.016 (90% CI 1.005–1.028); Cₘₐₓ ratio 1.013 (90% CI 0.981–1.047); Cₛₛ ratio 0.932 (90% CI 0.886–0.980)
Comparator Or Baseline	Pure aqueous sodium glycerophosphate (reference formulation); bioequivalence acceptance range 0.80–1.25
Quantified Difference	All three PK parameters fell completely within the 0.80–1.25 bioequivalence range; 0 adverse events in TPN group vs. 3 mild AEs in reference group
Conditions	Healthy white volunteers (5 male/5 female); 8-hour continuous IV infusion; 0.101 mmol/kg total phosphate dose; 2-sequence crossover design; 36-hour sampling period

Why This Matters

This directly confirms that sodium glycerophosphate delivers equivalent phosphate bioavailability whether administered as a pure solution or incorporated into complex multi-component TPN admixtures, supporting procurement of the compound for use in ready-to-administer TPN formulations without loss of efficacy.

• [1] Topp H, Hochfeld O, Bark S, Großmann M, Joukhadar C, Westphal M, Straatsma H, Rothenburger M. Glycerophosphate Does Not Interact with Components of Parenteral Nutrition. Pharmacology. 2011;88(1-2):114-120. DOI: 10.1159/000330066 View Source

NaGP vs. Tripotassium Phosphate in ELBW Infants

A retrospective cohort study in 172 extremely low birth weight (ELBW) infants compared NaGP (n=77, treated Aug 2018–Jan 2021) with tripotassium phosphate (K₃PO₄, n=95, treated Jan 2015–Dec 2017) as the phosphate source in parenteral nutrition [1]. Compared with the K₃PO₄ group, the NaGP group had significantly higher serum Ca and P levels after day 14 and lower alkaline phosphatase (ALP) levels after day 56. In the high-risk subgroup (NPO >14 days with prolonged PN exposure), the NaGP group showed significantly lower incidences of hypophosphatemia, hyponatremia, bronchopulmonary dysplasia, and ALP >500 IU/L [1].

Neonatal Mineral Outcomes

Reported

Lower incidences of hypophosphatemia, hyponatremia, and bronchopulmonary dysplasia vs. K₃PO₄ in ELBW infant cohort (n=172)

Reported improved mineral metabolism and respiratory endpoints in neonatal PN model

Retrospective study context; electrolyte protocol review needed

Evidence Dimension	Clinical outcomes: incidence of hypophosphatemia, hyponatremia, bronchopulmonary dysplasia, and ALP >500 IU/L in high-risk ELBW infants
Target Compound Data	NaGP group (n=77): significantly lower incidences of hypophosphatemia, hyponatremia, bronchopulmonary dysplasia, and ALP >500 IU/L; significantly higher serum Ca and P after day 14; lower ALP after day 56
Comparator Or Baseline	K₃PO₄ group (n=95): higher incidences of all above adverse outcomes
Quantified Difference	Significantly lower rates of hypophosphatemia, hyponatremia, and bronchopulmonary dysplasia; ALP >500 IU/L reduced; exact incidence reduction percentages reported as statistically significant (p < 0.05)
Conditions	Retrospective cohort study; 172 ELBW infants; PN administered over first 1–3 months of life; subgroup analysis of infants with NPO >14 days

Why This Matters

These data demonstrate that NaGP delivers clinically superior outcomes versus K₃PO₄ in the most vulnerable pediatric population, making it the evidence-based phosphate source of choice for neonatal intensive care PN procurement.

• [1] Bustos Lozano G, Soriano-Ramos M, et al. Sodium Glycerophosphate Use in Parenteral Nutrition Improves Mineral Metabolism in Extremely Low Birth Weight Infants. The Journal of Pediatrics. 2023;253:63-71.e2. DOI: 10.1016/j.jpeds.2022.09.019 View Source

Calcium-Phosphate Precipitation: Organic vs. Inorganic Phosphate

Organic phosphates (sodium glycerophosphate) in concentrations ranging from 0 to 50 mmol/L showed no precipitation with calcium concentrations up to 50 mEq/L in parenteral nutrition admixtures, while conventional inorganic phosphates produced precipitates immediately upon mixing or during storage [1]. In a dedicated compatibility study, NaGP showed no precipitation at any concentration tested in pediatric PN admixtures, leading to the recommendation that NaGP replace sodium phosphate in PN solutions to eliminate calcium-phosphate precipitation concerns [2]. The Glycophos manufacturer's compatibility data further document that up to 120 mmol glycerophosphate and 48 mmol calcium (as CaCl₂) can be safely admixed per 1000 mL Vamin Glucose, far exceeding the compatibility limits of inorganic phosphate [3].

Ca–P Precipitation Resistance

Head-to-head

No precipitation at phosphate 0–50 mmol/L with calcium up to 50 mEq/L; organic phosphate eliminates risk vs. immediate inorganic precipitation

Precipitation-free compatibility supports PN admixture stability research

Data from pediatric PN compounding studies; storage-condition dependent

Evidence Dimension	Maximum compatible calcium and phosphate concentrations without precipitation in PN admixtures
Target Compound Data	Sodium glycerophosphate (organic): no precipitation at phosphate 0–50 mmol/L + calcium up to 50 mEq/L; up to 120 mmol glycerophosphate + 48 mmol CaCl₂ per 1000 mL Vamin Glucose
Comparator Or Baseline	Conventional inorganic phosphates (sodium phosphate, potassium phosphate): immediate precipitation upon mixing or during storage at equivalent or lower concentrations
Quantified Difference	Organic phosphate eliminates precipitation entirely within clinically relevant ranges where inorganic phosphates consistently precipitate; approximately 2.5:1 phosphate-to-calcium molar ratio safely achievable with organic vs. rapid precipitation with inorganic
Conditions	Pediatric and adult PN admixtures containing amino acids, dextrose, and electrolytes; room temperature and 4°C storage conditions

Why This Matters

Calcium-phosphate precipitate formation in PN lines is a life-threatening safety risk causing microvascular pulmonary emboli; procurement of sodium glycerophosphate over inorganic phosphate salts directly reduces this critical patient safety hazard and eliminates the need for cumbersome precipitation curve-based prescribing.

• [1] Rattanachaiwong S, Singer P, et al. Sodium glycerophosphate and prescribed calcium concentrations in pediatric parenteral nutrition: a retrospective observational study and economic evaluation. Asian Biomedicine. 2019;13(5):189-197. DOI: 10.1515/abm-2019-0024 View Source
• [2] Siritientong T, et al. Physical Compatibility of Sodium Glycerophosphate and Calcium Gluconate in Pediatric Parenteral Nutrition Solutions. Thai Journal of Pharmaceutical Sciences. 2014. View Source
• [3] Glycophos Cautions for Usage. Fresenius Kabi. MIMS Thailand. Compatibility: up to 120 mmol glycerophosphate and 48 mmol calcium per 1000 mL Vamin Glucose. View Source

Isomer Purity: β-Isomer Specifications & Phosphate Contamination

Commercially available β-glycerophosphate disodium salt pentahydrate is offered at multiple purity grades with differing α-isomer content. The Sigma-Aldrich catalog (G5422) specifies ≤1.0 mol % L-α-isomer and ≤0.1% inorganic phosphorus . In contrast, the MP Biomedicals grade (ICN19520691) specifies ≤2.4 mol % α-isomer based on anhydrous content . Higher inorganic phosphate contamination in lower-purity preparations has been directly associated with irregular bacterial growth and unwanted precipitates in microbiological culture media, rendering the lower-α-isomer content grades essential for reproducible phosphatase inhibition and osteogenic differentiation experiments . European Pharmacopoeia-grade material additionally specifies a free phosphate (P₂O₅) limit of ≤0.5% and total assay ≥99% [1].

β-Isomer Purity

Specification review

≤1.0 mol% L-α-isomer, ≤0.1% inorganic phosphorus (Sigma G5422 grade); higher grades ≥99% assay

Supports reproducible phosphatase inhibition and osteogenic mineralization kinetics

Grade-dependent specification; verify COA for critical assays

Evidence Dimension	α-isomer impurity content and inorganic phosphate contamination across commercial grades
Target Compound Data	Sigma G5422: ≤1.0 mol % L-α-isomer, ≤0.1% inorganic phosphorus; MP Biomedicals: 99.4% assay, ≤2.4 mol % α-isomer; Loba Chemie AR grade: assay ≥99%, free phosphate (P₂O₅) ≤0.5%
Comparator Or Baseline	Industrial/mixed α/β glycerophosphate preparations: up to ~50% α-isomer (racemic mixtures); historically used bulk glycerophosphate with unquantified free phosphate
Quantified Difference	≥50-fold reduction in α-isomer contamination from mixed α/β to Sigma G5422 grade; inorganic phosphate reduced from variable levels to ≤0.1%
Conditions	Supplier certificate of analysis; pharmacopoeia monographs; enzymatic and potentiometric titration methods

Why This Matters

For research procurement, isomer purity directly determines experimental reproducibility: the β-isomer is the biologically active phosphatase inhibitor and osteogenic phosphate donor, while α-isomer and free phosphate contamination introduce uncontrolled variables that compromise kinase assays, stem cell differentiation protocols, and microbiological media performance.

• [1] Sodium-β-glycerophosphate pentahydrate AR. Loba Chemie. Specifications: Assay min 99%, free phosphate (P₂O₅) max 0.5%, free alkali (Na₂CO₃) max 1%. View Source

NaGlyP vs. Dipotassium Phosphate: Calcium Delivery & Cost

A retrospective observational study evaluated sodium glycerophosphate (NaGlyP) as an alternative to dipotassium phosphate (K₂HPO₄) for parenteral nutrition in pediatric patients requiring high calcium delivery [1]. The study demonstrated that higher calcium concentrations could be achieved when using NaGlyP compared to dipotassium phosphate without increasing the direct cost per unit PN bag significantly [1]. This is because NaGlyP's superior calcium compatibility eliminates the need for separate calcium and phosphate infusion lines or reduced dosing that would otherwise be necessary with inorganic dipotassium phosphate to avoid precipitation [1].

Calcium Delivery vs. K₂HPO₄

Reported

Higher calcium concentrations achievable without significant cost increase per PN bag; reduced need for separate infusion lines in pediatric study

Reported calcium delivery advantage without ancillary line requirements in compounding research

Retrospective hospital pharmacy context; cost analysis to verify

Evidence Dimension	Maximum achievable calcium concentration in pediatric PN and associated per-unit cost
Target Compound Data	NaGlyP (sodium glycerophosphate): higher calcium concentrations achievable; no significant increase in direct cost per unit PN bag
Comparator Or Baseline	Dipotassium phosphate (K₂HPO₄): lower maximum achievable calcium concentrations due to precipitation risk; comparable or slightly lower raw material cost
Quantified Difference	Higher calcium delivery without cost penalty; elimination of need for separate infusion lines (cost avoidance of additional IV administration sets and nursing time)
Conditions	Pediatric inpatient PN compounding; retrospective observational study design; real-world hospital pharmacy practice

Why This Matters

Procurement decision-makers must weigh total cost of care—not just raw material price. Sodium glycerophosphate enables clinically necessary high-calcium PN formulations without requiring separate infusion lines, thereby reducing total administration costs and eliminating precipitation-related safety risks.

• [1] Rattanachaiwong S, Singer P, et al. Sodium glycerophosphate and prescribed calcium concentrations in pediatric parenteral nutrition: a retrospective observational study and economic evaluation. Asian Biomedicine. 2019;13(5):189-197. DOI: 10.1515/abm-2019-0024 View Source

Sodium Glycerophosphate Pentahydrate: Application Scenarios

High Calcium/Phosphate Delivery in Neonatal & Pediatric TPN

In preterm and extremely low birth weight (ELBW) infants requiring parenteral nutrition with high calcium (64–140 mg/kg/day) and phosphate (50–108 mg/kg/day) intake to prevent metabolic bone disease, sodium glycerophosphate pentahydrate is the only phosphate source that maintains physical compatibility with calcium at clinically required concentrations without precipitation [1]. Clinical evidence demonstrates that NaGP use significantly reduces incidences of hypophosphatemia, hyponatremia, and bronchopulmonary dysplasia compared with K₃PO₄ in this population [1]. The Glycophos formulation enables up to 120 mmol glycerophosphate and 48 mmol calcium per 1000 mL to be safely admixed in Vamin-based PN solutions [2].

Phosphatase Inhibition in Kinase Assays & Phosphoproteomics

β-Glycerophosphate disodium salt pentahydrate with ≤1.0 mol % L-α-isomer content (Sigma G5422 grade) is the standard serine-threonine phosphatase inhibitor for kinase reaction buffers in phosphoproteomics [1]. The low α-isomer and inorganic phosphate specifications (≤0.1% inorganic P) are critical because contaminating free phosphate can directly interfere with phosphatase inhibition kinetics and produce false-negative results in kinase activity assays [1]. In microbiological culture media, higher inorganic phosphate content in lower-grade mixed α/β preparations has been directly linked to irregular bacterial growth and unwanted precipitate formation [1].

Osteogenic Differentiation & Matrix Mineralization in Stem Cells

Sodium β-glycerophosphate pentahydrate serves as the organic phosphate donor in osteogenic differentiation media for mesenchymal stem cells (MSCs), human bone marrow stromal cells (HBMSCs), and osteoblast-like cell lines (MC3T3-E1, ROS 17/2.8) [1]. The compound is hydrolyzed by cell-surface alkaline phosphatase to liberate inorganic phosphate locally, promoting mineral deposition without affecting the rate of anaerobic glycolysis—a mechanism distinct from direct inorganic phosphate supplementation [1]. In vascular smooth muscle cell calcification models, β-glycerophosphate at 10 mM accelerates calcification through an alkaline phosphatase-related mechanism [2]. Consistent β-isomer purity is essential for reproducible mineralization kinetics.

Multi-Component PN Admixtures: Phosphate Compatibility

In adult and pediatric PN compounding where amino acids, dextrose, lipid emulsions, and multiple electrolytes must be combined into a single infusion bag, sodium glycerophosphate pentahydrate is the only phosphate source demonstrated to maintain full pharmacokinetic bioequivalence (AUC₀–₃₆ ratio 1.016 within 0.80–1.25) when incorporated into complete TPN emulsions compared to pure aqueous solution [1]. This bioequivalence, combined with the absence of calcium-phosphate precipitation across clinically relevant concentration ranges (0–50 mmol/L phosphate with calcium up to 50 mEq/L) [2], makes sodium glycerophosphate the enabling ingredient for all-in-one TPN formulations that would be physically unstable with any inorganic phosphate alternative.

Application

Selection Property

Validation Focus

Neonatal PN mineral compatibility research

Calcium-phosphate precipitation resistance

Mineral metabolism and electrolyte endpoint review

Kinase inhibition & phosphoproteomics

β-isomer purity & low free phosphate

Phosphatase inhibition assay reproducibility

Stem cell osteogenic mineralization

Organic phosphate donor hydrolysis profile

Alkaline phosphatase-dependent mineralization kinetics

All-in-one PN admixture stability studies

Formulation matrix bioequivalence

Physical compatibility & PK exposure-model validation

• [1] Bustos Lozano G, Soriano-Ramos M, et al. Sodium Glycerophosphate Use in Parenteral Nutrition Improves Mineral Metabolism in Extremely Low Birth Weight Infants. The Journal of Pediatrics. 2023;253:63-71.e2. DOI: 10.1016/j.jpeds.2022.09.019 View Source
• [2] Glycophos Cautions for Usage. Fresenius Kabi. MIMS Thailand. Compatibility: up to 120 mmol glycerophosphate and 48 mmol calcium per 1000 mL Vamin Glucose. View Source
• [3] Chung CH, Golub EE, Forbes E, et al. Mechanism of action of beta-glycerophosphate on bone cell mineralization. Calcified Tissue International. 1992;51(4):305-311. View Source
• [4] Shioi A, Nishizawa Y, Jono S, et al. Beta-glycerophosphate accelerates calcification in cultured bovine vascular smooth muscle cells. Arteriosclerosis, Thrombosis, and Vascular Biology. 1995;15(11):2003-2009. View Source
• [5] Topp H, Hochfeld O, Bark S, Großmann M, Joukhadar C, Westphal M, et al. Glycerophosphate Does Not Interact with Components of Parenteral Nutrition. Pharmacology. 2011;88(1-2):114-120. DOI: 10.1159/000330066 View Source
• [6] Rattanachaiwong S, Singer P, et al. Sodium glycerophosphate and prescribed calcium concentrations in pediatric parenteral nutrition: a retrospective observational study and economic evaluation. Asian Biomedicine. 2019;13(5):189-197. DOI: 10.1515/abm-2019-0024 View Source
• [7] Siritientong T, et al. Physical Compatibility of Sodium Glycerophosphate and Calcium Gluconate in Pediatric Parenteral Nutrition Solutions. Thai Journal of Pharmaceutical Sciences. 2014. View Source